Cas no 1261856-15-8 (2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261856-15-8
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4988161
• Update Time: 2025-06-08

2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-12-8(7-19)5-6-10(18-12)9-3-1-2-4-11(9)20-13(15,16)17/h1-7H
• InChI Key： VBRWWDRUYYNCNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde

Introduction to 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261856-15-8)

2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261856-15-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted nicotinaldehyde moiety and a trifluoromethoxy-substituted phenyl group. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The chloro substitution on the nicotinaldehyde ring and the trifluoromethoxy group on the phenyl ring are critical for the compound's chemical and biological properties. The presence of these functional groups can influence the compound's reactivity, solubility, and interaction with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively target these enzymes makes it a promising lead for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde has also been investigated for its potential as a synthetic intermediate in the preparation of more complex molecules. Its unique structure allows for versatile synthetic transformations, enabling chemists to explore a wide range of derivatives with enhanced biological activities. This versatility is particularly valuable in the early stages of drug discovery, where rapid screening of multiple compounds is essential.

The synthesis of 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde involves several well-established chemical reactions, including aromatic substitution and aldehyde formation. The detailed synthetic route has been documented in various scientific publications, providing a robust foundation for further research and development. The high yield and purity of the synthesized compound are crucial for ensuring its effectiveness in both laboratory studies and potential clinical applications.

From a safety perspective, 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde is generally considered to be stable under standard laboratory conditions. However, appropriate handling and storage protocols should be followed to ensure its integrity and prevent any potential degradation. Safety data sheets (SDS) are available for researchers to consult, providing comprehensive information on handling, storage, and disposal practices.

In conclusion, 2-Chloro-6-(2-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261856-15-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of healthcare and medicine.